N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide
• InChI: InChI=1S/C18H24ClN3O2/c1-2-21-13-18(8-7-16(21)23)9-11-22(12-10-18)17(24)20-15-5-3-14(19)4-6-15/h3-6H,2,7-13H2,1H3,(H,20,24)
• InChI Key: VYRQUHRWHAVALL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCC1=O)CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H24ClN3O2
• Molecular Weight: 349.9 g/mol

Description

N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide is a useful research compound. Its molecular formula is C18H24ClN3O2 and its molecular weight is 349.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.1557047 g/mol and the complexity rating of the compound is 469. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Derivatives

The compound N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide belongs to a class of chemicals known for their complex structures and potential applications in various fields of chemistry and pharmacology. Research has explored the synthesis of related derivatives and their structural characterization. For instance, Rahman et al. (2013) synthesized oxime derivatives of similar diazaspiro compounds and analyzed their structures using various spectroscopic methods (Rahman et al., 2013).

Catalyst-Free Synthesis

Aggarwal et al. (2014) reported a catalyst-free synthesis method for nitrogen-containing spiro heterocycles, including diazaspiro compounds. This method provides a more efficient and environmentally friendly approach to synthesizing these complex molecules (Aggarwal et al., 2014).

Application in Electrochemistry

Abou-Elenien et al. (1991) explored the electrochemical behavior of 1,4-diazaspiro[5.5]undecane-3,5-diones, revealing insights into the redox properties of these compounds. Such studies are crucial for applications in electrochemistry and material science (Abou-Elenien et al., 1991).

Photophysical Studies

Research by Aggarwal and Khurana (2015) focused on the photophysical properties of diazaspiro compounds, providing valuable data for potential applications in optoelectronics and photodynamic therapy (Aggarwal & Khurana, 2015).

Solid-Phase Synthesis

Macleod et al. (2006) developed a microwave-assisted solid-phase synthesis technique for creating diazaspiro compounds. This advancement in synthesis methodology could have significant implications in pharmaceutical research (Macleod et al., 2006).

X-Ray Diffraction Analysis

Sun et al. (2010) conducted a study using X-ray diffraction and NMR analysis to elucidate the structures of certain diazaspiro compounds, essential for understanding their chemical behavior and potential applications (Sun et al., 2010).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity it may have.